Cas no 2172572-10-8 (2-cyclopropyl-6-propylquinazolin-4-amine)

• Product Name: 2-cyclopropyl-6-propylquinazolin-4-amine
• CAS No: 2172572-10-8
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 6547368
• PubChem ID: 165855997
• Update Time: 2025-06-10

2-cyclopropyl-6-propylquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-6-propylquinazolin-4-amine
• EN300-1645475
• 2172572-10-8

• Inchi： 1S/C14H17N3/c1-2-3-9-4-7-12-11(8-9)13(15)17-14(16-12)10-5-6-10/h4,7-8,10H,2-3,5-6H2,1H3,(H2,15,16,17)
• InChI Key： FGBIXADUSHYQJX-UHFFFAOYSA-N
• SMILES： N1C2C=CC(CCC)=CC=2C(N)=NC=1C1CC1

Computed Properties

• Exact Mass: 227.142247555g/mol
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-cyclopropyl-6-propylquinazolin-4-amine

Introduction to 2-cyclopropyl-6-propylquinazolin-4-amine (CAS No. 2172572-10-8)

2-cyclopropyl-6-propylquinazolin-4-amine, identified by its Chemical Abstracts Service (CAS) number 2172572-10-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug discovery. The structural features of 2-cyclopropyl-6-propylquinazolin-4-amine, particularly the presence of cyclopropyl and propyl substituents, contribute to its unique chemical properties and potential biological functions.

The quinazoline scaffold is a privileged structure in medicinal chemistry, often serving as a core framework in the development of therapeutic agents. Quinazolines exhibit a wide range of pharmacological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory effects. The introduction of alkyl groups such as cyclopropyl and propyl into the quinazoline ring system can modulate its pharmacokinetic and pharmacodynamic properties, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel quinazoline derivatives with enhanced biological activity and improved selectivity. The compound 2-cyclopropyl-6-propylquinazolin-4-amine has been studied for its potential role in inhibiting various enzymes and receptors involved in disease pathways. Preliminary studies suggest that this molecule may exhibit inhibitory effects on kinases, which are key targets in cancer therapy. The cyclopropyl group, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive moiety for drug design.

One of the most compelling aspects of 2-cyclopropyl-6-propylquinazolin-4-amine is its structural versatility. The presence of both cyclopropyl and propyl substituents allows for further functionalization, enabling the synthesis of analogues with tailored biological properties. This flexibility is crucial for optimizing drug candidates for clinical use. Researchers have employed various synthetic strategies to modify the quinazoline core, including nucleophilic substitution reactions and cross-coupling techniques, to introduce additional functional groups and improve solubility and bioavailability.

The biological activity of 2-cyclopropyl-6-propylquinazolin-4-amine has been explored in several preclinical models. Studies have demonstrated its potential as an inhibitor of tyrosine kinases, which are overexpressed in many cancers. By binding to the active site of these kinases, the compound can disrupt signaling pathways that promote cell proliferation and survival. Additionally, preliminary data suggest that it may have anti-inflammatory effects by modulating cytokine production and immune cell function.

Advances in computational chemistry have also played a pivotal role in understanding the interactions between 2-cyclopropyl-6-propylquinazolin-4-amine and biological targets. Molecular docking simulations have been used to predict binding affinities and identify key residues involved in receptor interactions. These insights have guided the design of more potent derivatives with improved pharmacological profiles. Furthermore, structure-based drug design approaches have been employed to optimize the compound's solubility and metabolic stability, ensuring better absorption and reduced toxicity.

The synthesis of 2-cyclopropyl-6-propylquinazolin-4-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include cyclization reactions to form the quinazoline ring system followed by functional group transformations to introduce the cyclopropyl and propyl substituents. Recent advancements in synthetic methodologies have enabled more efficient routes, reducing reaction times and minimizing waste generation.

From a pharmaceutical perspective, the development of 2-cyclopropyl-6-propylquinazolin-4-amine as a therapeutic agent is still in its early stages. However, its promising preclinical results have positioned it as a valuable candidate for further investigation. Future studies will focus on evaluating its efficacy and safety in clinical trials, as well as exploring combination therapies with other drugs to enhance treatment outcomes.

The quinazoline scaffold continues to be a cornerstone in drug discovery due to its diverse biological activities and structural flexibility. The compound 2-cyclopropyl-6-propylquinazolin-4-amine exemplifies this potential by demonstrating significant promise as an inhibitor of kinases and other therapeutic targets. As research progresses, it is expected that more derivatives will be developed, offering new hope for treating various diseases.